Cas no 2098041-69-9 (Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate)

• Product name: Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2098041-69-9
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5724384
• PubChem ID: 121199334

Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1907-1040
• 2098041-69-9
• methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate
• AKOS026706647
• EN300-1456113
• 3-Pyrrolidinecarboxylic acid, 4-(3-methyl-2-thienyl)-, methyl ester
• Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C11H15NO2S/c1-7-3-4-15-10(7)8-5-12-6-9(8)11(13)14-2/h3-4,8-9,12H,5-6H2,1-2H3
• InChI Key： RHBJKDNSPWPFRO-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CNCC1C(=O)OC

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 332.5±42.0 °C(Predicted)
• pka: 8.80±0.10(Predicted)

Additional information on Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate

Recent Advances in the Study of Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate (CAS: 2098041-69-9)

Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate (CAS: 2098041-69-9) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, highlighting its relevance as a scaffold for novel therapeutic agents.

The compound's unique structure, featuring a pyrrolidine ring substituted with a methylthiophene moiety and a carboxylate ester, makes it a versatile intermediate for the synthesis of more complex molecules. Researchers have explored its utility in the development of inhibitors targeting various enzymes and receptors, particularly in the context of neurological disorders and infectious diseases.

One of the key findings from recent literature is the compound's role as a precursor in the synthesis of potent modulators of ion channels and G protein-coupled receptors (GPCRs). These modulators have shown promise in preclinical models for conditions such as epilepsy, chronic pain, and neurodegenerative diseases. The ability to fine-tune the compound's pharmacophore has opened new avenues for structure-activity relationship (SAR) studies.

In addition to its pharmacological potential, Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate has been investigated for its physicochemical properties, including solubility, stability, and bioavailability. These studies are critical for optimizing its performance in drug formulations and ensuring its suitability for in vivo applications.

Recent synthetic methodologies have also been developed to improve the efficiency and yield of the compound's production. Innovations in catalytic systems and green chemistry approaches have reduced the environmental impact of its synthesis while maintaining high purity and scalability.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is exploring its use in targeted drug delivery systems and as a probe for studying biological pathways. The integration of computational modeling and high-throughput screening is expected to further elucidate its mechanisms of action and identify new therapeutic targets.

In conclusion, Methyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate (CAS: 2098041-69-9) represents a promising candidate for future drug development efforts. Its multifaceted applications and the continuous advancements in its study underscore its importance in the chemical biology and medicinal chemistry landscape.